Cas no 1000017-95-7 (Ethyl 3-chloroimidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: Ethyl 3-chloroimidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 1000017-95-7
• MF: C₁₀H₉ClN₂O₂
• MW: 224.643661260605
• MDL: MFCD09842616
• CID: 1072487
• PubChem ID: 26369189
• Update Time: 2025-07-02

Ethyl 3-chloroimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloroimidazo[1,2-a]pyridine-2-carboxylate
• 3-Chloro-2-(ethoxycarbonyl)imidazo[1,2-a]pyridine
• 3-Chloroimidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• AS-8200
• MFCD09842616
• DTXSID501226305
• 1000017-95-7
• AKOS027307840
• D72583
• CS-0033878
• Ethyl3-Chloroimidazo[1,2-a]pyridine-2-carboxylate
• SCHEMBL23387882

• MDL： MFCD09842616
• Inchi： 1S/C10H9ClN2O2/c1-2-15-10(14)8-9(11)13-6-4-3-5-7(13)12-8/h3-6H,2H2,1H3
• InChI Key： ORQQVELGTHMBNA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)N=C2C=CC=CN21

Computed Properties

• Exact Mass: 224.0352552g/mol
• Monoisotopic Mass: 224.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 3-chloroimidazo[1,2-a]pyridine-2-carboxylate

Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate (CAS No. 1000017-95-7): A Comprehensive Overview

Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate (CAS No. 1000017-95-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, which is known for its diverse applications in medicinal chemistry. The presence of both imidazole and pyridine rings in its structure endows it with a rich chemical framework that can be exploited for the development of novel therapeutic agents.

The chemical structure of Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate features a chloro substituent at the 3-position of the imidazopyridine core, which can significantly influence its reactivity and interaction with biological targets. The carboxylate ester group at the 2-position provides an additional site for functionalization, allowing for further derivatization to enhance specific pharmacological properties. This structural versatility makes it an attractive scaffold for medicinal chemists seeking to design compounds with tailored biological activities.

Recent studies have highlighted the potential of imidazopyridine derivatives as scaffolds for the development of drugs targeting various diseases. In particular, compounds with chloro substituents have shown promise in inhibiting enzymes and receptors involved in cancer progression. For instance, research has demonstrated that Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate can exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and metastasis. These findings underscore the importance of this compound as a lead molecule for further pharmacological exploration.

The synthesis of Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate involves a multi-step process that typically begins with the condensation of appropriate precursors to form the imidazopyridine core. The introduction of the chloro substituent and the carboxylate ester group are critical steps that require precise control to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In addition to its potential as an anti-cancer agent, Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate has also been investigated for its antimicrobial properties. Preliminary studies suggest that it can interact with bacterial enzymes and disrupt essential metabolic pathways, leading to growth inhibition. This dual functionality as both an anti-cancer and antimicrobial agent makes it a promising candidate for developing combination therapies that could enhance treatment efficacy while minimizing side effects.

The pharmacokinetic properties of Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate are another area of interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Computational modeling and experimental techniques have been employed to study these properties, providing valuable insights into how modifications to the structure can improve bioavailability and target specificity.

The future directions for research on Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate include further exploration of its biological activities and development of novel derivatives with enhanced pharmacological profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new therapeutic interventions for various diseases. As our understanding of the molecular mechanisms underlying disease continues to grow, compounds like Ethyl 3-Chloroimidazo[1,2-A]Pyridine-2-Carboxylate will play an increasingly important role in drug discovery and development.